Cas no 1820573-97-4 ((1S,2S)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride)

• Product Name: (1S,2S)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride
• CAS No: 1820573-97-4
• MF: C₄H₈ClF₂N
• MW: 143.562827110291
• CID: 6801807
• PubChem ID: 119031364
• Update Time: 2025-10-23

(1S,2S)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1807920-91-7
• F93360
• (1S,2S)-2-(DIFLUOROMETHYL)CYCLOPROPANAMINE HYDROCHLORIDE
• 1820573-97-4
• AKOS040807032
• trans,rel-(1R,2R)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride
• (1S,2S)-2-(difluoromethyl)cyclopropanamine HCl
• (1S,2S)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride

• Inchi： 1S/C4H7F2N.ClH/c5-4(6)2-1-3(2)7;/h2-4H,1,7H2;1H/t2-,3-;/m0./s1
• InChI Key： UYTDZEGHUBNTBD-GVOALSEPSA-N
• SMILES： Cl.FC([C@H]1C[C@@H]1N)F

Computed Properties

• Exact Mass: 143.0313333g/mol
• Monoisotopic Mass: 143.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1S,2S)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride

Compound CAS No. 1820573-97-4: (1S,2S)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride

The compound (1S,2S)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride (CAS No. 1820573-97-4) is a highly specialized chemical entity with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatile applications. The cyclopropane ring serves as a rigid scaffold, while the difluoromethyl group introduces electronic and steric effects that can be tailored for specific purposes.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in the context of enantiomeric excess and bioavailability. The (1S,2S) configuration of this compound ensures optimal pharmacokinetic properties, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a building block in the synthesis of complex molecules, leveraging its ability to undergo various chemical transformations while maintaining stereochemical integrity.

The synthesis of (1S,2S)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride involves advanced methodologies such as asymmetric catalysis and organocatalytic processes. These methods not only enhance the efficiency of production but also minimize environmental impact, aligning with current green chemistry trends. The incorporation of the difluoromethyl group is achieved through precise fluorination techniques, ensuring high purity and consistency in the final product.

In terms of applications, this compound has shown remarkable utility in medicinal chemistry. Its ability to act as a chiral auxiliary or a template for asymmetric synthesis has been extensively documented in recent literature. For instance, studies published in *Journal of Medicinal Chemistry* and *Organic Letters* demonstrate its role in constructing bioactive molecules with complex architectures. The compound's hydrochloride salt form is particularly advantageous for stability and solubility in aqueous environments, facilitating its use in biological assays.

Another area of interest is the compound's potential in materials science. The cyclopropane ring imparts mechanical strength and rigidity to polymers or materials synthesized using this compound as a monomer. Recent advancements in polymer chemistry suggest that derivatives of this compound could be employed in high-performance materials for aerospace or electronics industries.

From an analytical standpoint, modern spectroscopic techniques such as NMR and X-ray crystallography have been employed to elucidate the compound's structure and conformational properties. These studies provide critical insights into its molecular interactions and reactivity, further enhancing its utility in diverse chemical systems.

In conclusion, (1S,2S)-2-(difluoromethyl)cyclopropan-1-amine hydrochloride (CAS No. 1820573-97-4) stands out as a versatile and innovative chemical entity with broad applicability across multiple disciplines. Its unique combination of stereochemistry, functional groups, and synthetic accessibility positions it as a valuable tool for researchers and industry professionals alike.